1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one

• IUPAC Name: 1-(2-trimethylsilylethynyl)-1λ3,2-benziodoxol-3-one
• InChI: InChI=1S/C12H13IO2Si/c1-16(2,3)9-8-13-11-7-5-4-6-10(11)12(14)15-13/h4-7H,1-3H3
• InChI Key: KUCCHAADRXRBFZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CI1C2=CC=CC=C2C(=O)O1
• Molecular Formula: C12H13IO2Si
• Molecular Weight: 344.22 g/mol
• CAS RN: 181934-29-2

Description

“1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one” is a chemical compound with the molecular formula C12H13IO2Si.

Synthesis Analysis

The synthesis of this compound involves complex chemical reactions. The product is purified by flash chromatography (SiO2, Hexane:EtOAc = 8:1) to afford 2 (92 mg, 0.37 mmol, 93%) as yellow oil.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C12H13IO2Si. More detailed structural analysis would require additional information or computational chemistry techniques.

Chemical Reactions Analysis

This compound is used as a reagent for the ethynylation of keto, cyano, and nitro esters. It’s an exceptional reagent for these types of chemical reactions.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It should be stored under inert gas at a temperature between 0-10°C. It’s sensitive to light, air, and heat.

Scientific Research Applications

Electrophilic Source for Acetylene

1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one (TMS-EBX) is utilized as an electrophilic source of TMS-protected and free acetylene in various chemical syntheses. This reagent is advantageous due to its ability to participate in reactions that require the transfer of an acetylene group under controlled conditions, thereby enhancing the scope of synthetic methodologies in organic chemistry (González, Nicolai, & Waser, 2012).

Alkynylation of Organic Compounds

TMS-EBX has been effectively employed in the alkynylation of various organic substrates. For instance, its application in the gold-catalyzed direct alkynylation of indoles, thiophenes, and anilines exemplifies its utility in the functionalization of heterocycles, an important class of compounds in pharmaceutical and materials chemistry (Brand & Waser, 2012).

Synthesis of Functional Organic Compounds

The reagent has been used to synthesize 1-organosulfonyloxy-1,2-benziodoxol-3-(1H)-ones, which serve as precursors for various functional organic compounds. These compounds can further react with bis(trimethylsilyl)acetylene or cyanotrimethylsilane to form alkynyl or cyano iodonium salts, showcasing the versatility of TMS-EBX in the synthesis of diverse organic molecules (Zhdankin et al., 1994).

Metal-Free Conditions in Organic Reactions

TMS-EBX is significant for its use in metal-free conditions, as demonstrated in the electrophilic α-alkynylation of ketones. This methodology presents an environmentally benign alternative to traditional metal-catalyzed reactions, offering a sustainable approach in organic synthesis (Utaka, Cavalcanti, & Silva, 2014).

Safety and Hazards

This compound can cause skin irritation and serious eye irritation. Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse.